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Compound of Interest

Compound Name: NEO-823

Cat. No.: B1518082 Get Quote

It is important to clarify that a direct performance comparison between NEO-823 and lithium

niobate modulators is not feasible. These two products belong to entirely different fields of

science and technology with fundamentally distinct applications. NEO-823 is a chemical

compound relevant to biomedical research, while lithium niobate modulators are electro-optic

devices used in photonics and telecommunications.

Understanding NEO-823
NEO-823 is a complex organic molecule, identified by its CAS Registry Number 1267603-73-5.

[1] Its chemical formula is C₄₄H₃₉F₃N₄O₂S. Chemical databases classify it as a solid, appearing

as an orange to dark red powder or crystal.[1] While the specific application of NEO-823 is not

detailed in the provided search results, its complex structure is indicative of a compound

synthesized for specialized research, potentially in areas like materials science or

pharmacology. The audience mentioned in the prompt (researchers, scientists, and drug

development professionals) would be interested in its chemical properties, purity, and potential

biological activity.

Understanding Lithium Niobate Modulators
In contrast, a lithium niobate (LiNbO₃) modulator is an electro-optic device that controls the

properties of a light beam, such as its intensity, phase, or polarization, in response to an

electrical signal.[2][3][4] These modulators are critical components in high-speed fiber-optic

communication systems, quantum technologies, and laser applications.[3][4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1518082?utm_src=pdf-interest
https://www.benchchem.com/product/b1518082?utm_src=pdf-body
https://www.benchchem.com/product/b1518082?utm_src=pdf-body
https://www.benchchem.com/product/b1518082?utm_src=pdf-body
https://www.benchchem.com/product/b1518082?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/neo-823-dic2947432.html
https://www.guidechem.com/encyclopedia/neo-823-dic2947432.html
https://www.benchchem.com/product/b1518082?utm_src=pdf-body
https://www.thorlabs.com/newgrouppage9.cfm?objectgroup_id=3918
https://www.researchdive.com/blog/the-contribution-of-lithium-niobate-modulators-in-fiber-optic-communication-systems
https://www.exail.com/resources/knowledge-center/resources/what-is-a-lithium-niobate-electro-optical-modulator
https://www.researchdive.com/blog/the-contribution-of-lithium-niobate-modulators-in-fiber-optic-communication-systems
https://www.exail.com/resources/knowledge-center/resources/what-is-a-lithium-niobate-electro-optical-modulator
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1518082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The operation of these devices is based on the Pockels effect in lithium niobate crystals, where

an applied electric field alters the refractive index of the material, thereby modulating the light

passing through it. Key performance metrics for lithium niobate modulators include:

Bandwidth: The range of frequencies over which the modulator can operate effectively, with

some devices reaching up to 40 GHz.[2]

Driving Voltage (Vπ): The voltage required to shift the phase of the light by 180 degrees.

Insertion Loss: The amount of optical power lost as light passes through the device.[5]

Extinction Ratio: The ratio of the maximum to minimum optical power at the output.

Sometimes referred to as "optical silicon," lithium niobate is a cornerstone material in photonics

due to its excellent electro-optic properties and stability.[6]

Summary of Incompatibility
Feature NEO-823 Lithium Niobate Modulator

Nature
Chemical Compound / Organic

Molecule[1]
Electro-Optic Device[2][3]

Primary Field
Chemistry / Biomedical

Research

Photonics /

Telecommunications[3]

Function

To be determined by research

(likely biological or material

interaction)

Modulates the intensity, phase,

or polarization of light[2]

Key Metrics

Purity (e.g., >98.0% by HPLC),

Molecular Weight, Physical

State

Bandwidth (GHz), Driving

Voltage (Vπ), Insertion Loss

(dB)[2]

Given the profound differences in their nature, function, and application, a direct performance

comparison is not meaningful. Researchers in drug development would evaluate NEO-823
based on its biochemical interactions and therapeutic potential, while engineers and physicists

would assess a lithium niobate modulator based on its signal processing capabilities in an
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optical system. There are no shared performance metrics or experimental protocols that would

allow for a logical or objective comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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